1-(3,4-Dimethylphenyl)-3-(2-hydroxypropyl)urea

• IUPAC Name: 1-(3,4-dimethylphenyl)-3-(2-hydroxypropyl)urea
• InChI: InChI=1S/C12H18N2O2/c1-8-4-5-11(6-9(8)2)14-12(16)13-7-10(3)15/h4-6,10,15H,7H2,1-3H3,(H2,13,14,16)
• InChI Key: LXVWPIYSFJVPPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)NCC(C)O)C
• Molecular Formula: C12H18N2O2
• Molecular Weight: 222.28 g/mol

Description

1-(3,4-Dimethylphenyl)-3-(2-hydroxypropyl)urea is an organic compound characterized by the presence of a urea group attached to a 3,4-dimethylphenyl ring and a 2-hydroxypropyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3,4-Dimethylphenyl)-3-(2-hydroxypropyl)urea typically involves the reaction of 3,4-dimethylaniline with 2-hydroxypropyl isocyanate. The reaction is carried out under controlled conditions, often in the presence of a catalyst to facilitate the formation of the urea linkage.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques to ensure the consistency and quality of the final product.

Chemical Reactions Analysis

Types of Reactions

1-(3,4-Dimethylphenyl)-3-(2-hydroxypropyl)urea can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group.

Reduction: The urea group can be reduced to form corresponding amines.

Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Electrophilic substitution reactions may involve reagents like bromine (Br2) or nitric acid (HNO3).

Major Products

Oxidation: Formation of a ketone or aldehyde.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

1-(3,4-Dimethylphenyl)-3-(2-hydroxypropyl)urea has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with biological targets.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-(3,4-Dimethylphenyl)-3-(2-hydroxypropyl)urea involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The hydroxyl and urea groups play a crucial role in these interactions, forming hydrogen bonds and other non-covalent interactions with the target molecules.

Comparison with Similar Compounds

Similar Compounds

• 1-(3,4-Dimethylphenyl)-3-(2-hydroxyethyl)urea
• 1-(3,4-Dimethylphenyl)-3-(2-hydroxybutyl)urea
• 1-(3,4-Dimethylphenyl)-3-(2-hydroxyisopropyl)urea

Uniqueness

1-(3,4-Dimethylphenyl)-3-(2-hydroxypropyl)urea is unique due to the specific arrangement of its functional groups, which confer distinct chemical and biological properties. The presence of the 2-hydroxypropyl group, in particular, influences its solubility, reactivity, and interaction with biological targets, distinguishing it from other similar compounds.